Cas no 1804868-92-5 (Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate
• CAS No: 1804868-92-5
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 4897484
• Update Time: 2025-07-17

Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate

• Inchi： 1S/C11H12F2N2O5/c1-3-20-8(16)5-6-4-7(9(12)13)10(15(17)18)14-11(6)19-2/h4,9H,3,5H2,1-2H3
• InChI Key： HYUIFWLFVUHYLQ-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C(=C1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.1
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate

Research Brief on Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate (CAS: 1804868-92-5)

Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate (CAS: 1804868-92-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has been explored for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents or crop protection solutions.

The synthesis of Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate involves multi-step chemical transformations, often starting from commercially available pyridine derivatives. Key steps include the introduction of the difluoromethyl group, methoxy substitution, and nitration, followed by esterification to yield the final product. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, enabling larger-scale production for research and development purposes. These improvements are crucial for facilitating further pharmacological and agrochemical evaluations.

In pharmacological research, Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate has been investigated as a potential intermediate in the synthesis of bioactive molecules. Its structural features, such as the nitro group and difluoromethyl moiety, make it a versatile building block for the development of compounds with antimicrobial, antifungal, or anti-inflammatory properties. Preliminary studies have shown promising results in vitro, though further in vivo testing is required to validate its efficacy and safety profile.

In the agrochemical sector, this compound has been explored for its potential as a precursor to novel pesticides or herbicides. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced biological activity and stability. Research has demonstrated that derivatives of Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate can interfere with key enzymatic pathways in pests or weeds, offering a new avenue for crop protection strategies.

Despite its promise, challenges remain in the optimization of Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate for practical applications. Issues such as bioavailability, metabolic stability, and environmental impact need to be addressed through systematic structure-activity relationship (SAR) studies and formulation development. Collaborative efforts between chemists, biologists, and formulation scientists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Ethyl 3-(difluoromethyl)-6-methoxy-2-nitropyridine-5-acetate (CAS: 1804868-92-5) represents a valuable chemical entity with diverse applications in pharmaceutical and agrochemical research. Continued investigation into its synthesis, reactivity, and biological activity will likely yield new insights and opportunities for innovation in these fields. Researchers are encouraged to explore its potential further, leveraging recent advancements in synthetic chemistry and biological screening technologies.